4-Bromo-2-propoxybenzaldehyde

• IUPAC Name: 4-bromo-2-propoxybenzaldehyde
• InChI: InChI=1S/C10H11BrO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h3-4,6-7H,2,5H2,1H3
• InChI Key: UZYDWJLYGWIVCE-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)Br)C=O
• Molecular Formula: C10H11BrO2
• DSSTOX Substance ID: DTXSID10735295
• Molecular Weight: 243.10 g/mol
• CAS RN: 1094555-01-7

Description

4-Bromo-2-propoxybenzaldehyde is a chemical compound with the molecular formula C10H11BrO2 and a molecular weight of 243.1.

Molecular Structure Analysis

The InChI code for 4-Bromo-2-propoxybenzaldehyde is 1S/C10H11BrO2/c1-2-5-13-10-6-9 (11)4-3-8 (10)7-12/h3-4,6-7H,2,5H2,1H3. This indicates that the molecule consists of a benzaldehyde group with a bromine atom at the 4-position and a propoxy group at the 2-position.

Physical And Chemical Properties Analysis

4-Bromo-2-propoxybenzaldehyde is a solid substance. The boiling point and density of a related compound, 2-Bromo-4-propoxybenzaldehyde, are 312.4±22.0 °C and 1.394±0.06 g/cm3 respectively. These values could provide an estimate for the physical properties of 4-Bromo-2-propoxybenzaldehyde.

Scientific Research Applications

Synthetic Chemistry

4-Bromo-2-propoxybenzaldehyde and its derivatives, such as 2-bromo-cyclohexenecarbaldehyde and 2-bromobenzaldehyde, are crucial substrates in synthetic chemistry. They have been extensively used for constructing compounds with potential applications in biology, medicine, and materials. These compounds are particularly significant in palladium-catalyzed cross-coupling reactions, which are a cornerstone in the field of complex molecule synthesis (Ghosh & Ray, 2017).

Material Science

In material science, 4-Bromo-2-propoxybenzaldehyde derivatives play a role in the synthesis of liquid crystal molecules. These molecules, characterized by different terminal groups such as bromo, chloro, and methoxy, display nematic phase behavior which is vital in the development of liquid crystal displays and other electronic devices. The structure-property relationship in these compounds is a subject of interest, determining how different substituents influence liquid crystalline behavior (Jamain, Omar, & Khairuddean, 2020).

Analytical Chemistry

In the field of analytical chemistry, derivatives of 4-Bromo-2-propoxybenzaldehyde are utilized as modifiers in the preconcentration of trace amounts of metal ions like copper(II) ions from water samples. This is pivotal for environmental monitoring and ensuring water quality. The modified silica disks used for this purpose demonstrate significant extraction efficiency, highlighting the utility of these compounds in sensitive and precise analytical methods (Fathi & Yaftian, 2009).

Pharmaceutical Research

In pharmaceutical research, the derivatives of 4-Bromo-2-propoxybenzaldehyde are part of the synthesis pathways for potential drug molecules. These compounds serve as key intermediates in the synthesis of complex structures such as CCR5 antagonists, which have applications in treating various diseases including HIV (De-ju, 2015).

Safety and Hazards

The safety data sheet for 4-Bromo-2-propoxybenzaldehyde suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.